2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-pyrrol-1-yl-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C15H11N5O3S/c21-12(9-24-15-16-10-5-1-2-6-11(10)22-15)17-13-14(19-23-18-13)20-7-3-4-8-20/h1-8H,9H2,(H,17,18,21)
• InChI Key: XUMRLPOPBATHGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=NON=C3N4C=CC=C4
• Molecular Formula: C15H11N5O3S
• Molecular Weight: 341.3 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide involves the inhibition of various enzymes and proteins involved in the pathogenesis of diseases. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation. It has also been found to inhibit the activity of various proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide has been found to possess significant biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide in lab experiments include its potent anti-inflammatory, antimicrobial, and anticancer properties. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the study of its pharmacokinetics and pharmacodynamics in vivo to determine its efficacy and safety. Additionally, the development of novel formulations and delivery systems for this compound could improve its solubility and bioavailability. Finally, the study of its potential use in combination therapies with other drugs could enhance its therapeutic efficacy.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]acetamide has been studied for its potential applications in the field of medicine. It has been found to possess significant anti-inflammatory, antimicrobial, and anticancer properties. This compound has been studied for its potential use in the treatment of various diseases such as cancer, bacterial infections, and inflammatory disorders.